Cas no 22017-47-6 (Benzamide, 4-nitro-N-(phenylsulfonyl)-)

• Product Name: Benzamide, 4-nitro-N-(phenylsulfonyl)-
• CAS No: 22017-47-6
• MF: C₁₃H₁₀N₂O₅S
• MW: 306.293901920319
• CID: 1405885
• PubChem ID: 3826669
• Update Time: 2025-04-20

Benzamide, 4-nitro-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-N-(phenylsulfonyl)-
• N-(benzenesulfonyl)-4-nitrobenzamide
• SR-01000239398
• N-(benzenesulfonyl)-p-nitrobenzamide
• SR-01000239398-1
• Cambridge id 6630598
• 4-nitro-N-(phenylsulfonyl)benzamide
• SCHEMBL8654939
• DTXSID10396961
• 22017-47-6
• Oprea1_860158
• AKOS002239853
• OQEUNFWYPVZJNK-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2O5S/c16-13(10-6-8-11(9-7-10)15(17)18)14-21(19,20)12-4-2-1-3-5-12/h1-9H,(H,14,16)
• InChI Key： OQEUNFWYPVZJNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 306.0311
• Monoisotopic Mass: 306.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 106.38